Cas no 170464-32-1 (6-(methylcarbamoyl)pyridine-3-carboxylic acid)

• Product Name: 6-(methylcarbamoyl)pyridine-3-carboxylic acid
• CAS No: 170464-32-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1352672
• PubChem ID: 15185418
• Update Time: 2025-06-13

6-(methylcarbamoyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[(methylamino)carbonyl]-
• 6-(Methylcarbamoyl)nicotinic acid
• G20876
• AB00807118-03
• SCHEMBL2113530
• 170464-32-1
• EN300-69027
• 6-(methylcarbamoyl)pyridine-3-carboxylicacid
• Z370745496
• BQQJATHOMQIZIW-UHFFFAOYSA-N
• 6-[(methylamino)-carbonyl]-3-pyridinecarboxylic acid
• 6-(methylcarbamoyl)pyridine-3-carboxylic acid
• DB-359216
• AKOS009301932
• NCGC00328576-01

• Inchi： 1S/C8H8N2O3/c1-9-7(11)6-3-2-5(4-10-6)8(12)13/h2-4H,1H3,(H,9,11)(H,12,13)
• InChI Key： BQQJATHOMQIZIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CN=1)NC

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(methylcarbamoyl)pyridine-3-carboxylic acid

Introduction to 6-(methylcarbamoyl)pyridine-3-carboxylic acid (CAS No. 170464-32-1) and Its Emerging Applications in Chemical Biology

6-(methylcarbamoyl)pyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 170464-32-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with a methylcarbamoyl group and a carboxylic acid moiety at the 3-position, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 6-(methylcarbamoyl)pyridine-3-carboxylic acid contributes to its versatility in medicinal chemistry. The presence of both the carbamoyl and carboxylic acid functional groups provides multiple sites for chemical modification, enabling the design of novel derivatives with tailored biological activities. Such structural features are particularly advantageous in the development of small-molecule inhibitors, modulators of enzyme activity, and probes for biochemical pathways.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for therapeutic applications. Pyridine-based compounds are well-documented for their role in drug discovery, with numerous examples having transitioned from academic research to clinical development. The specific substitution pattern of 6-(methylcarbamoyl)pyridine-3-carboxylic acid positions it as a promising scaffold for further derivatization, potentially leading to compounds with enhanced pharmacokinetic profiles or improved target specificity.

One of the most compelling aspects of 6-(methylcarbamoyl)pyridine-3-carboxylic acid is its utility as a building block in the synthesis of peptidomimetics and protease inhibitors. The carbamoyl group can be readily modified to introduce various pharmacophores, while the carboxylic acid functionality allows for conjugation to other biomolecules or further derivatization via esterification or amidation. These attributes make it particularly relevant in the design of drugs targeting protein-protein interactions or enzyme-mediated diseases.

Recent studies have highlighted the potential of 6-(methylcarbamoyl)pyridine-3-carboxylic acid in addressing neurological disorders. Researchers have demonstrated its role as a precursor in the synthesis of novel neuroactive compounds that modulate synaptic transmission or interfere with pathogenic protein aggregation. The pyridine moiety, known for its ability to interact with biological targets such as ion channels and receptors, offers a scaffold that can be fine-tuned to achieve desired pharmacological effects.

The compound’s applicability extends beyond central nervous system (CNS) disorders. Emerging evidence suggests its utility in oncology, where it serves as a precursor for kinase inhibitors and other antitumor agents. The structural motifs present in 6-(methylcarbamoyl)pyridine-3-carboxylic acid are reminiscent of known chemotherapeutic agents, suggesting its potential as a lead compound or intermediate in the development of next-generation anticancer drugs.

In addition to its therapeutic potential, 6-(methylcarbamoyl)pyridine-3-carboxylic acid has found utility in biochemical research as a tool compound for studying enzyme mechanisms and protein function. Its ability to act as a substrate or inhibitor for various enzymes has made it a valuable reagent in mechanistic studies and high-throughput screening campaigns. Such applications underscore its importance not only as a synthetic intermediate but also as a probe for understanding fundamental biological processes.

The synthesis of 6-(methylcarbamoyl)pyridine-3-carboxylic acid itself presents an interesting challenge from an organic chemistry perspective. While no single synthetic route has been universally adopted, methodologies involving multi-step sequences starting from commercially available pyridine derivatives are commonly employed. Advances in catalytic transformations and green chemistry principles have further refined these processes, making it possible to produce the compound with higher yields and reduced environmental impact.

The future prospects for 6-(methylcarbamoyl)pyridine-3-carboxylic acid are promising, driven by ongoing innovations in drug discovery and molecular biology. As high-throughput screening technologies continue to evolve, compounds derived from this scaffold are likely to emerge as candidates for preclinical evaluation. Furthermore, collaborations between academic researchers and pharmaceutical companies may accelerate the translation of laboratory findings into clinical applications.

In conclusion, 6-(methylcarbamoyl)pyridine-3-carboxylic acid (CAS No. 170464-32-1) represents a versatile and promising compound with significant implications for chemical biology and pharmaceutical development. Its unique structural features, coupled with its utility as a synthetic intermediate and biochemical probe, position it as a cornerstone in modern drug discovery efforts. As research progresses, it is anticipated that this compound will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.